Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20751589 Finasteride-d9 C23H36N2O2
VC20752005 Forskolin J C24H36O8
VC20751948 5-Nitroso-2,4,6-triaminopyrimidine 1006-23-1 C4H6N6O
VC20748728 4-Hydroxy Nisoldipine 106685-70-5 C20H24N2O7
VC20752224 N-Phenylpyridin-2(1H)-one 13131-02-7 C11H9NO
VC20748199 N-Acetyl-S-[N-(2-phenylethyl)thiocarbamoyl]-L-cysteine 131918-97-3 C14H18N2O3S2
VC20751886 [(2R,3R,4R,5R)-3,4-Diacetyloxy-5-[2-amino-6-(4-methylphenyl)sulfanylpurin-9-yl]oxolan-2-yl]methyl acetate 135041-23-5 C₂₃H₂₅N₅O₇S
VC20751746 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine hydrochloride 141543-65-9 C14H18ClN3O2S
VC20751995 rac-3-Octadecanamido-2-methoxypropyl phosphocholine 163702-19-0 C27H57N2O6P
VC20751583 (E)-5-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-PENT-4-EN-2-YNENITRILE 173214-57-8 C14H17N
VC20752237 Octyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-glucopyranoside 173725-22-9 C22H37NO9
VC20752242 Thalidomide 2614-06-4 C13H10N2O4
VC20752016 7-Nitroindazole 2942-42-9 C7H5N3O2
VC20751577 4-Pyridylethyl thiolacetate 385398-71-0 C9H11NOS
VC20752065 Bis(ethylthio)methane 4396-19-4 C5H12S2
VC20752233 (2S,3S,4R,5S)-2-(2-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol 4546-54-7 C10H13N5O4
VC20752007 2-O-Methyl-alpha-D-N-acetylneuraminic acid 50930-22-8 C₁₂H₂₁NO₉
VC20752125 (9-Phenanthryl)methyl methacrylate 53223-82-8 C19H16O2
VC20752226 2-[2-(4'-Chloro-biphenyl-4-YL)-2-oxo-ethyl]acrylic acid 58211-82-8 C17H13ClO3
VC20748761 5,6-Dinitro-1H-indazole 59601-91-1 C7H4N4O4
VC20749410 2-Nitrophenylacetonitrile 610-66-2 C8H6N2O2
VC20749402 Phomopsin A 64925-80-0 C36H45ClN6O12
VC20752186 2-Deoxy-D-glucose-tetraacetate 69515-91-9 C14H20O9
VC20751761 N-[4-(-Carboxycyclohexylmethyl)]maleamidic Acid 72748-87-9 C12H17NO5
VC20749413 (R)-(-)-4-(2,3-Epoxypropoxy)carbazole 95093-96-2 C15H13NO2